Cas no 61854-35-1 (4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(4-methoxyphenoxy)-)

• Product Name: 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(4-methoxyphenoxy)-
• CAS No: 61854-35-1
• MF: C₁₆H₁₂O₆
• MW: 300.262885093689
• CID: 464610
• PubChem ID: 5316512
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(4-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(4-methoxyphenoxy)-
• 5,7-dihydroxy-2-(4-methoxyphenoxy)chromen-4-one
• 5,7-dihydroxy-2-(4-methoxyphenoxy)-4H-chromen-4-one
• 61854-35-1
• DTXSID30415704

• Inchi： 1S/C16H12O6/c1-20-10-2-4-11(5-3-10)21-15-8-13(19)16-12(18)6-9(17)7-14(16)22-15/h2-8,17-18H,1H3
• InChI Key： WSSUZYJTLRZPRW-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C(=CC(=CC1=2)O)O)=O)OC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 300.06336
• Monoisotopic Mass: 300.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• PSA: 85.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives